![molecular formula C15H10INO2 B7467855 4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile](/img/structure/B7467855.png)
4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile
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Overview
Description
4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile, also known as IBOP or 4-Iodophenyl-2-benzoyl-oxime, is a chemical compound that has been widely used in scientific research for its unique properties. IBOP is a member of the oxime ether family and has a molecular weight of 398.2 g/mol.
Mechanism of Action
The mechanism of action of 4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile involves its binding to the sigma-1 receptor. Once bound, this compound can modulate the activity of the receptor, leading to downstream effects on various cellular processes. It has been suggested that the sigma-1 receptor may play a role in neuroprotection, making this compound a potential candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, the regulation of ion channels, and the inhibition of cell proliferation. In addition, this compound has been shown to have neuroprotective effects in animal models of neurological disorders, including Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile is its high affinity for the sigma-1 receptor, making it a useful tool for studying the receptor's function. However, this compound has some limitations, including its potential toxicity and the need for careful dosing in animal studies. In addition, this compound may have off-target effects on other cellular processes, making it important to use caution when interpreting results.
Future Directions
There are several future directions for research involving 4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile. One potential area of exploration is the development of novel sigma-1 receptor ligands with improved selectivity and potency. In addition, further investigation into the neuroprotective effects of this compound and its potential therapeutic applications in neurological disorders is warranted. Finally, the use of this compound in combination with other compounds may provide insights into the complex interactions between the sigma-1 receptor and other cellular processes.
Synthesis Methods
4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile can be synthesized through a multistep process involving the reaction of 4-iodophenol with 2-bromoethyl acetate to produce 4-(2-bromoethyl)phenol. This intermediate is then reacted with potassium cyanide to form 4-(2-cyanoethyl)phenol, which is further reacted with benzoyl chloride to produce 4-(2-benzoyloxyethyl)phenol. Finally, the compound is converted to this compound through the reaction with hydroxylamine hydrochloride and sodium acetate.
Scientific Research Applications
4-[2-(4-Iodophenyl)-2-oxoethoxy]benzonitrile has been used extensively in scientific research as a ligand for the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including protein folding, ion channel regulation, and calcium signaling. This compound has been shown to have a high affinity for the sigma-1 receptor, making it a useful tool for studying the receptor's function and potential therapeutic applications.
properties
IUPAC Name |
4-[2-(4-iodophenyl)-2-oxoethoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10INO2/c16-13-5-3-12(4-6-13)15(18)10-19-14-7-1-11(9-17)2-8-14/h1-8H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTAHDUSGCEITJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)OCC(=O)C2=CC=C(C=C2)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10INO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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